![molecular formula C7H8N4S B3006047 4-Hydrazinyl-6-methylthieno[2,3-d]pyrimidine CAS No. 439692-69-0](/img/structure/B3006047.png)
4-Hydrazinyl-6-methylthieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Hydrazinyl-6-methylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H8N4S and its molecular weight is 180.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potent Dual Inhibitors
4-Hydrazinyl-6-methylthieno[2,3-d]pyrimidine and its derivatives have been researched extensively for their potential as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in the DNA synthesis pathway, making them important targets for anticancer drugs. A study highlighted that these compounds, especially the classical analogue N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, are highly effective as dual inhibitors of human TS and DHFR, showing significant potential in cancer treatment (Gangjee et al., 2008).
Antimicrobial Properties
The antimicrobial properties of this compound derivatives have also been a subject of interest. Some derivatives have shown promising results against a variety of microorganisms. For instance, compounds synthesized from 2-amino-4,5-dimethylthiophene-3-carbonitrile showed significant antimicrobial activity, indicating the potential of these compounds in treating infections (Hossain & Bhuiyan, 2009).
Novel Heteroannulated Compounds
Research into the synthesis of novel heteroannulated compounds using this compound as a precursor has led to the creation of new categories of compounds with potential antimicrobial properties. The synthesis involves reactions with mono-electrophilic and 1,2-bielectrophilic reagents, resulting in a variety of compounds that exhibit variable inhibitory effects against tested microorganisms (Esam S Allehyani, 2022).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazolopyrimidine analogs, have been found to inhibit essential cancer targets like egfr wt, egfr t790m, vgfr2, and top-ii .
Mode of Action
Based on its structural similarity to pyrazolopyrimidine analogs, it may interact with its targets (like egfr wt, egfr t790m, vgfr2, and top-ii) and inhibit their function, leading to antiproliferative effects .
Biochemical Pathways
Given its potential inhibitory effects on targets like egfr and vgfr2, it may impact pathways related to cell proliferation and angiogenesis .
Result of Action
Compounds with similar structures have shown potent cytotoxicity with variable degrees of potency and cell line selectivity in antiproliferative assays .
Properties
IUPAC Name |
(6-methylthieno[2,3-d]pyrimidin-4-yl)hydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4S/c1-4-2-5-6(11-8)9-3-10-7(5)12-4/h2-3H,8H2,1H3,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDBTJHVXFDSII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=CN=C2S1)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.